2-Oleoyl-sn-glycero-3-phosphocholine-d17

• Molecular Formula: C₂₆H₃₅D₁₇NO₇P
• Molecular Weight: 538.77
• Synonyms: 2-Oleoyl-sn-glycero-3-phosphorylcholine-d17; (7R,17Z)-4-Hydroxy-7-(hydroxymethyl)-N,N,N-trimethyl-9-oxo-3,5,8-trioxa-4-phosphahexacos-17-en-1-aminium 4-Oxide-d17

Description

2-Oleoyl-sn-glycero-3-phosphocholine-d17 is a deuterated phospholipid with a glycerol backbone esterified at the sn-2 position by an oleoyl (18:1Δ9) chain containing 17 deuterium atoms (denoted by "-d17"). The sn-1 position is typically unsubstituted or hydroxylated, distinguishing it from diacylphosphocholines. This compound is primarily used in isotopic labeling studies for tracking lipid metabolism, membrane dynamics, and structural analysis via techniques like nuclear magnetic resonance (NMR) or mass spectrometry. Its deuterated oleoyl chain enhances stability in metabolic studies and reduces background interference in analytical workflows .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Phosphocholines

Structural Differences

Key structural analogs include:

Compound Name	Acyl Chains (sn-1/sn-2)	Molecular Formula	Molecular Weight (g/mol)	Key Features
2-Oleoyl-sn-glycero-3-phosphocholine-d17	-OH / 18:1Δ9-d17	C26H45D17NO8P	~788 (exact mass varies)	Deuterated oleoyl chain, isotopic tag
1,2-Dioleoyl-sn-glycero-3-phosphocholine (DOPC)	18:1Δ9 / 18:1Δ9	C44H84NO8P	786.10	Symmetric unsaturated diacyl-PC
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphocholine	18:0 / 18:1Δ9	C44H86NO8P	788.13	Mixed saturated/unsaturated chains
1-Palmitoyl-2-oleoyl-d32-sn-glycero-3-phosphocholine	16:0 / 18:1Δ9-d32	C42H75D32NO8P	~820	High deuteration for precise tracking
1-Oleoyl-2-hydroxy-sn-glycero-3-phosphoethanolamine	18:1Δ9 / -OH	C23H46NO7P	480.57	Hydroxylated sn-2, ethanolamine head

Sources:

Key Observations:

• Deuteration: The -d17 label in 2-Oleoyl-sn-glycero-3-phosphocholine-d17 enables non-radioactive isotopic tracing, contrasting with non-deuterated analogs like DOPC .
• Acyl Chain Asymmetry : Unlike symmetric DOPC, mixed-chain analogs (e.g., 1-stearoyl-2-oleoyl-PC) exhibit distinct phase behaviors and membrane curvature preferences .
• Headgroup Variants: Ethanolamine derivatives (e.g., 1-oleoyl-2-hydroxy-PE) lack the choline headgroup, altering charge and interaction profiles .

Biophysical and Biochemical Properties

Phase Behavior and Membrane Dynamics

• Deuterated Chains : The -d17 oleoyl chain minimally affects lipid packing but enhances NMR signal resolution due to deuterium’s spin properties .
• Unsaturation Impact: Mono-unsaturated chains (e.g., 18:1Δ9) lower transition temperatures compared to saturated analogs like 1,2-distearoyl-PC (transition Tm ~55°C) .

Research Findings and Limitations

• Synthetic Challenges : Deuterated analogs require specialized enzymatic methods (e.g., Rhizomucor miehei lipase) to ensure regiopurity, as chemical synthesis may introduce positional isomerism .
• Contradictions: While deuterated lipids are generally inert, some studies report minor isotopic effects on lipid-protein interactions in highly sensitive assays .